N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C21H24N2O3S/c1-2-23-20-11-9-18(13-17(20)8-12-21(23)24)22-27(25,26)19-10-7-15-5-3-4-6-16(15)14-19/h7,9-11,13-14,22H,2-6,8,12H2,1H3
• InChI Key: HLBOPFBXVVJIIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol

Description

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C21H24N2O3S and its molecular weight is 384.49. The purity is usually 95%.
BenchChem offers high-quality N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Approaches and Structural Applications : Tetrahydroquinolines and tetrahydronaphthalenes have been explored for their potential in drug analog synthesis and various other applications. These compounds serve as key structural elements in agents aimed at treating cancer, hepatitis C, CNS disorders, and psychosis, highlighting their versatility and importance in medicinal chemistry. Innovative synthetic routes, including the use of iron(III) chloride hexahydrate for Friedel-Crafts cyclizations, have been developed to access these complex structures, underscoring the ongoing research interest in optimizing synthetic methodologies for these scaffolds (Bunce, Cain, & Cooper, 2012).

Biological Activity and Applications

• Anticancer Potential : Research has identified that derivatives of tetrahydroquinoline and tetrahydronaphthalene exhibit cytotoxic effects against various cancer cell lines, including melanoma and leukemia. Compounds induced oxidative stress and depleted glutathione levels in cancer cells, leading to significant cytotoxicity at micromolar concentrations. This highlights the potential therapeutic applications of these compounds in cancer treatment (Madácsi et al., 2013).

• Enzyme Inhibition for Therapeutic Applications : Sulfonamide derivatives have been evaluated for their inhibitory effects on human carbonic anhydrase isozymes, with certain compounds demonstrating potent inhibitory action. This activity suggests the utility of these derivatives in designing inhibitors for specific enzymes, potentially contributing to treatments for conditions where enzyme regulation is therapeutic (Akbaba et al., 2014).